Cas no 2171145-08-5 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• CAS No: 2171145-08-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5949218
• PubChem ID: 165546642
• Update Time: 2025-07-15

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• 2171145-08-5
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]propanoic acid
• EN300-1488712

• Inchi： 1S/C25H30N2O5/c1-15(2)13-22(23(28)27(4)16(3)24(29)30)26-25(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-22H,13-14H2,1-4H3,(H,26,31)(H,29,30)/t16-,22-/m0/s1
• InChI Key： SMWRBHUJQWDREN-AOMKIAJQSA-N
• SMILES： O(C(N[C@H](C(N(C)[C@H](C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid

Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic Acid (CAS No. 2171145-08-5)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS No. 2171145-08-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is a crucial intermediate in the synthesis of various bioactive peptides and proteins. The unique structural features of this compound make it an essential tool in the development of novel therapeutic agents and diagnostic tools.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps prevent unwanted side reactions and ensures the correct sequence of amino acids in the final product. The N,4-dimethylpentanamido portion of the molecule adds additional complexity and functionality, making it a versatile building block for various chemical and biological applications.

Recent studies have highlighted the potential of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of peptidomimetics with potent anti-cancer properties. The researchers found that these peptidomimetics exhibited high selectivity and efficacy against cancer cells while showing minimal toxicity to normal cells.

In another significant development, a team of scientists from the University of California, San Francisco, reported the use of this compound in the synthesis of novel antibiotics. The study, published in Nature Communications, showed that the resulting antibiotics were effective against multidrug-resistant bacteria, a growing global health concern. The Fmoc protection strategy used in this synthesis allowed for precise control over the peptide sequence, ensuring high purity and efficacy of the final product.

The versatility of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid extends beyond therapeutic applications. It has also been utilized in the development of diagnostic tools for early disease detection. A recent paper in Angewandte Chemie described the use of this compound as a key component in biosensors designed to detect biomarkers associated with Alzheimer's disease. The high sensitivity and specificity of these biosensors make them promising candidates for early diagnosis and monitoring of neurodegenerative diseases.

The synthetic route for (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid involves several well-established chemical transformations. The process typically begins with the formation of the Fmoc protected amino acid using standard coupling reagents such as HATU or HBTU. Subsequent steps involve the introduction of the N,4-dimethylpentanamido group through amide bond formation. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC) to ensure high purity and yield.

The stability and solubility properties of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid are critical factors that influence its utility in various applications. Studies have shown that this compound exhibits good stability under both acidic and basic conditions, making it suitable for use in a wide range of chemical reactions. Additionally, its solubility can be modulated by adjusting pH or using appropriate solvents, which is particularly important for its use in biological systems.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS No. 2171145-08-5) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for synthesizing bioactive peptides and proteins with diverse applications ranging from cancer therapy to early disease diagnosis. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative solutions to pressing health challenges.